Cas no 2227977-16-2 (2-{hexahydro-2H-furo3,2-bpyrrol-5-yl}ethan-1-ol)

• Product Name: 2-{hexahydro-2H-furo3,2-bpyrrol-5-yl}ethan-1-ol
• CAS No: 2227977-16-2
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 5569698
• PubChem ID: 165593649
• Update Time: 2025-05-24

2-{hexahydro-2H-furo3,2-bpyrrol-5-yl}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2227977-16-2
• 2-{hexahydro-2H-furo[3,2-b]pyrrol-5-yl}ethan-1-ol
• EN300-1628873
• 2-{hexahydro-2H-furo3,2-bpyrrol-5-yl}ethan-1-ol

• Inchi： 1S/C8H15NO2/c10-3-1-6-5-8-7(9-6)2-4-11-8/h6-10H,1-5H2/t6?,7-,8-/m0/s1
• InChI Key： KMWCQCIMXMIQSV-ALKRTJFJSA-N
• SMILES： O1CC[C@H]2[C@@H]1CC(CCO)N2

Computed Properties

• Exact Mass: 157.110278721g/mol
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 41.5Ų

Additional information on 2-{hexahydro-2H-furo3,2-bpyrrol-5-yl}ethan-1-ol

2-{hexahydro-2H-furo[3,2-b]pyrrol-5-yl}ethan-1-ol (CAS No. 2227977-16-2): A Comprehensive Overview

The compound 2-{hexahydro-2H-furo[3,2-b]pyrrol-5-yl}ethan-1-ol, identified by the CAS registry number CAS No. 2227977-16-2, is a fascinating molecule with a unique structure and diverse applications. This compound belongs to the class of heterocyclic alcohols, characterized by its bicyclic framework consisting of a fused furan and pyrrole ring system. The presence of the hydroxyl group (-OH) at the ethanolic position imparts it with distinct chemical properties, making it a valuable compound in various fields of chemistry and pharmacology.

Recent studies have highlighted the potential of hexahydrofurofuran derivatives like this compound in drug discovery. Researchers have explored its role as a scaffold for developing bioactive molecules, particularly in the context of enzyme inhibition and receptor modulation. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit promising activity against certain kinases, suggesting its potential in anticancer drug development.

The synthesis of hexahydrofurofuran-based alcohols has been optimized through various methodologies, including ring-closing metathesis and catalytic asymmetric synthesis. These advancements have enabled the production of enantiomerically pure samples, which are crucial for studying stereochemical effects in biological systems. The compound's stability under physiological conditions and its ability to form hydrogen bonds make it an attractive candidate for medicinal chemistry applications.

In addition to its pharmacological relevance, CAS No. 2227977-16-2 has found applications in materials science. Its ability to act as a chelating agent has been leveraged in the development of coordination polymers and metalloorganic frameworks (MOFs). Recent research has shown that incorporating this compound into MOFs can enhance their stability and selectivity for gas adsorption, particularly for CO₂ capture applications.

The structural versatility of hexahydrofurofuran-based alcohols also makes them suitable for use as building blocks in organic synthesis. Their ability to undergo various transformations, such as oxidation, reduction, and cyclization reactions, facilitates the construction of complex molecular architectures. This has led to their utilization in total synthesis efforts targeting natural products and bioactive molecules.

In conclusion, hexahydrofurofuran-based alcohols, exemplified by CAS No. 2227977-16-2 (i.e., 5-hexahydrofurofuranmethanol), represent a class of compounds with significant potential across multiple disciplines. From drug discovery to materials science, their unique properties continue to drive innovative research and development efforts.